Cas no 2816369-80-7 (N-Desmethyl N-Nitroso Imatinib)

• Product Name: N-Desmethyl N-Nitroso Imatinib
• CAS No: 2816369-80-7
• MF: C₂₈H₂₈N₈O₂
• MW: 508.574324607849
• CID: 5175376
• Update Time: 2025-10-29

N-Desmethyl N-Nitroso Imatinib Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-4-[(4-nitroso-1-piperazinyl)methyl]-
• N-Desmethyl N-Nitroso Imatinib

• Inchi： 1S/C28H28N8O2/c1-20-4-9-24(17-26(20)33-28-30-12-10-25(32-28)23-3-2-11-29-18-23)31-27(37)22-7-5-21(6-8-22)19-35-13-15-36(34-38)16-14-35/h2-12,17-18H,13-16,19H2,1H3,(H,31,37)(H,30,32,33)
• InChI Key： VLMTWVXKQVBYLS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(NC2=NC=CC(C3=CC=CN=C3)=N2)=C1)(=O)C1=CC=C(CN2CCN(N=O)CC2)C=C1

Additional information on N-Desmethyl N-Nitroso Imatinib

N-Desmethyl N-Nitroso Imatinib: A Comprehensive Overview

The compound with CAS No 2816369-80-7, commonly referred to as N-Desmethyl N-Nitroso Imatinib, is a derivative of the well-known tyrosine kinase inhibitor, imatinib. This compound has garnered significant attention in the scientific community due to its potential therapeutic applications and unique chemical properties. In this article, we will delve into the structural characteristics, pharmacological properties, and recent advancements in research related to N-Desmethyl N-Nitroso Imatinib.

N-Desmethyl N-Nitroso Imatinib is a modified version of imatinib, which is widely used in the treatment of chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GIST). The modification involves the removal of a methyl group from the nitrogen atom, resulting in a more potent and selective inhibitor of tyrosine kinases. This structural alteration enhances the compound's ability to target specific oncogenic pathways, making it a promising candidate for precision medicine.

Recent studies have highlighted the importance of N-Desmethyl N-Nitroso Imatinib in overcoming drug resistance in cancer treatment. Traditional imatinib therapy often faces challenges due to the development of resistance mechanisms in cancer cells. However, N-Desmethyl N-Nitroso Imatinib has shown enhanced efficacy in inhibiting mutant forms of tyrosine kinases that are resistant to conventional imatinib therapy. This makes it a valuable addition to the arsenal of targeted cancer therapies.

The synthesis of N-Desmethyl N-Nitroso Imatinib involves a multi-step process that includes nitrosation and demethylation reactions. These steps are critical in ensuring the stability and bioavailability of the compound. Researchers have optimized these processes to achieve higher yields and purities, which are essential for preclinical and clinical studies.

In terms of pharmacokinetics, N-Desmethyl N-Nitroso Imatinib exhibits favorable absorption and distribution properties. Studies have shown that it achieves optimal plasma concentrations with minimal systemic toxicity, making it suitable for oral administration. Its metabolic profile has also been extensively studied, revealing that it undergoes hepatic metabolism via cytochrome P450 enzymes, with minimal risk of drug-drug interactions.

The safety profile of N-Desmethyl N-Nitroso Imatinib has been evaluated in preclinical models, demonstrating low toxicity at therapeutic doses. This is a crucial factor in its potential translation to clinical use. Ongoing clinical trials are investigating its efficacy in treating various cancers, including CML and GIST, as well as exploring its potential use in other malignancies characterized by tyrosine kinase activation.

One of the most exciting developments in N-Desmethyl N-Nitroso Imatinib research is its ability to synergize with other anticancer agents. Preclinical studies have shown that combining this compound with chemotherapy or immunotherapy can enhance antitumor activity and reduce resistance development. This opens up new avenues for combination therapies that could significantly improve patient outcomes.

In conclusion, N-Desmethyl N-Nitroso Imatinib represents a significant advancement in the field of targeted cancer therapy. Its unique chemical structure, enhanced efficacy against drug-resistant cancer cells, and favorable pharmacokinetic properties make it a compelling candidate for further development. As research continues to uncover its full potential, N-Desmethyl N-Nitroso Imatinib holds promise as a next-generation therapeutic agent in oncology.